Cas no 1155082-88-4 (3-(6-Methylbenzo[d]oxazol-2-yl)propan-1-amine)

• Product Name: 3-(6-Methylbenzo[d]oxazol-2-yl)propan-1-amine
• CAS No: 1155082-88-4
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 1087772
• PubChem ID: 43436691
• Update Time: 2025-04-20

3-(6-Methylbenzo[d]oxazol-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(6-Methylbenzo[d]oxazol-2-yl)propan-1-amine
• 3-(6-methyl-1,3-benzoxazol-2-yl)propan-1-amine
• AKOS009471699
• SCHEMBL26554875
• 1155082-88-4

• MDL： MFCD12169445
• Inchi： 1S/C11H14N2O/c1-8-4-5-9-10(7-8)14-11(13-9)3-2-6-12/h4-5,7H,2-3,6,12H2,1H3
• InChI Key： QMBYXKWNHUIYDU-UHFFFAOYSA-N
• SMILES： O1C2C=C(C)C=CC=2N=C1CCCN

Computed Properties

• Exact Mass: 190.111
• Monoisotopic Mass: 190.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2
• XLogP3: 1.8